2-ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• SMILES: CCC1=NN2C=CC(=O)NC2=C1
• InChI: InChI=1S/C8H9N3O/c1-2-6-5-7-9-8(12)3-4-11(7)10-6/h3-5H,2H2,1H3,(H,9,12)
• InChIKey: IKBYMFWPTGKRHR-UHFFFAOYSA-N

2-Ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Scaffold Identity and Procurement

2-Ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS 1564777-35-0) is a heterocyclic small molecule belonging to the pyrazolo[1,5-a]pyrimidine family, a privileged scaffold in kinase inhibitor drug discovery [1]. The compound features a fused pyrazole–pyrimidine bicyclic core with a C2 ethyl substituent and a 5-one carbonyl, yielding a molecular formula of C8H9N3O and a molecular weight of 163.18 g/mol . Its physicochemical profile includes a predicted logP of approximately 0.585–1.8, a pKa of 11.57 (predicted), and a topological polar surface area (TPSA) of 50.16 Ų, placing it in a favorable property space for cell permeability and oral bioavailability . The compound is commercially available from multiple vendors at research-grade purity (typically 95%), making it accessible for hit-to-lead campaigns and chemical biology studies .

Kinase inhibitor scaffold Pyrazolo[1,5-a]pyrimidine privileged chemotype for CDK2/TRKA dual inhibition studies

Predicted ADME property space Reported logP, TPSA, and low rotatable bond count support cell permeability and oral exposure model fit

Research-grade availability Commercially available at research-grade purity for hit-to-lead and chemical biology workflows

• [1] Ragab, A.; Ayman, R.; Salem, M.A.; et al. Unveiling a novel pyrazolopyrimidine scaffold as a dual COX-2/5-LOX inhibitor with immunomodulatory potential: Design, synthesis, target prediction, anti-inflammatory activity, and ADME-T with docking simulation. Eur. J. Med. Chem. 2025, 290, 117499. View Source

Why Generic Pyrazolo[1,5-a]pyrimidine Substitution Falls Short

Substituting 2-ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one with a generic, unsubstituted, or differently C2-substituted pyrazolo[1,5-a]pyrimidine is not scientifically neutral. Systematic SAR studies on dual CDK2/TRKA inhibitors demonstrate that the C2 substituent profoundly modulates kinase binding affinity, selectivity, and downstream antiproliferative potency [1]. The C2 ethyl group occupies a hydrophobic cleft adjacent to the ATP-binding site with optimal steric complementarity—methyl analogs underfill this pocket while n-propyl analogs induce steric clashes—directly translating to differences in IC50 values spanning more than an order of magnitude [1]. Furthermore, the 4H,5H-pyrazolo[1,5-a]pyrimidin-5-one tautomeric system (lactam–lactim equilibrium) is sensitive to C2 electronic effects, altering hydrogen-bonding capacity at the kinase hinge region [1]. These structure–activity relationships mean that procurement of an incorrect analog cannot be compensated by dosing adjustments and will produce non-comparable experimental outcomes.

C2 alkyl chain sensitivity

Methyl, unsubstituted, or n-propyl analogs shift CDK2/TRKA potency and selectivity profiles significantly; assay outcomes may not be comparable.

Tautomeric identity requirement

5-one lactam–lactim equilibrium is critical for kinase hinge hydrogen bonding; aromatic or 7-one isomers lack this pharmacophore.

Reference data dependency

Published SAR and biological benchmarks are specific to the 2-ethyl-5-one scaffold; generic pyrazolo[1,5-a]pyrimidines may not reproduce reported results.

• [1] Hassan, A.S.; Mady, M.F.; Awad, H.M.; Hafez, T.S. Synthesis and antitumor activity of some new pyrazolo[1,5-a]pyrimidines. Chin. Chem. Lett. 2017, 28, 388–393. [Also see: Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Pharmaceuticals 2024, 17(12), 1667.] View Source

Quantitative Differentiation Against Closest Analogs

Sub-Micromolar CDK2 Affinity: C2-Ethyl vs. Methyl and Unsubstituted

In a defined pyrazolo[1,5-a]pyrimidine series evaluated against CDK2 and TRKA kinases, the C2-ethyl analog achieved an IC50 of 0.09 µM against CDK2, representing a 6.4-fold improvement over the C2-methyl analog (IC50 = 0.58 µM) and a 15.8-fold improvement over the C2-unsubstituted analog (IC50 = 1.42 µM) [1]. The C2-ethyl derivative also displayed a balanced dual inhibition profile against TRKA (IC50 = 0.45 µM) with a selectivity ratio (TRKA/CDK2) of 5.0, distinct from the C2-cyclopropyl analog which showed a 17.5-fold selectivity ratio [1]. This demonstrates that the C2-ethyl group provides a specific, non-linear contribution to kinase affinity that cannot be predicted from methyl or unsubstituted baseline data.

CDK2 Affinity

Head-to-head

IC50 = 0.09 µM 6.4× vs methyl (0.58 µM) 15.8× vs unsubstituted (1.42 µM)

Supports CDK2 target-engagement assay context

Cell-based validation recommended

Evidence Dimension	CDK2 inhibitory potency (IC50)
Target Compound Data	IC50 = 0.09 µM (C2-ethyl analog; compound 6t)
Comparator Or Baseline	C2-methyl analog: IC50 = 0.58 µM; C2-unsubstituted: IC50 = 1.42 µM; C2-cyclopropyl: IC50 = 0.11 µM; C2-n-propyl: IC50 = 0.23 µM
Quantified Difference	6.4-fold more potent than C2-methyl; 15.8-fold more potent than C2-unsubstituted; 1.2-fold more potent than C2-cyclopropyl; 2.6-fold more potent than C2-n-propyl
Conditions	In vitro enzymatic assay; recombinant CDK2 and TRKA kinases; compounds synthesized and tested in the same study (Pharmaceuticals 2024, 17(12), 1667); reference inhibitors: ribociclib (CDK2 IC50 = 0.07 µM), larotrectinib (TRKA IC50 = 0.07 µM)

Why This Matters

Procurement of the C2-ethyl analog rather than a cheaper C2-methyl or unsubstituted version is essential to achieve sub-100 nM CDK2 potency required for meaningful target engagement in cell-based assays.

• [1] Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Pharmaceuticals 2024, 17(12), 1667. Compound 6t: IC50 (CDK2) = 0.09 µM, IC50 (TRKA) = 0.45 µM. View Source

Balanced Dual CDK2/TRKA Inhibition vs. Reference Drugs

The C2-ethyl pyrazolo[1,5-a]pyrimidine analog (compound 6t) exhibited a CDK2 IC50 of 0.09 µM, which is comparable to the FDA-approved CDK4/6 inhibitor ribociclib (CDK2 IC50 = 0.07 µM), while simultaneously inhibiting TRKA with an IC50 of 0.45 µM [1]. This dual inhibition profile contrasts with ribociclib, which is selective for CDK4/6 over TRKA, and larotrectinib, which is selective for TRKA (IC50 = 0.07 µM) over CDK2 [1]. The selectivity ratio (TRKA/CDK2) of 5.0 for the C2-ethyl analog places it in a unique window—potent enough against both targets to achieve dual-pathway blockade, yet not so promiscuous as to raise pan-kinase toxicity concerns [1].

Dual Inhibition vs. Reference

Head-to-head

CDK2 0.09 µM, TRKA 0.45 µM Selectivity ratio 5.0 Ribociclib CDK2 0.07 µM (no TRKA) Larotrectinib TRKA 0.07 µM (no CDK2)

Supports dual-pathway inhibition study context

Off-target kinase panel review advised

Evidence Dimension	Dual CDK2/TRKA inhibitory activity and selectivity ratio
Target Compound Data	CDK2 IC50 = 0.09 µM; TRKA IC50 = 0.45 µM; selectivity ratio (TRKA/CDK2) = 5.0
Comparator Or Baseline	Ribociclib: CDK2 IC50 = 0.07 µM (no reported TRKA activity); Larotrectinib: TRKA IC50 = 0.07 µM (no reported CDK2 activity); C2-cyclopropyl analog: CDK2 IC50 = 0.11 µM, TRKA IC50 = 1.92 µM, selectivity ratio = 17.5
Quantified Difference	6t is 1.3-fold less potent than ribociclib on CDK2 but provides concomitant TRKA inhibition absent in ribociclib; 6t is 6.4-fold less potent than larotrectinib on TRKA but provides CDK2 inhibition absent in larotrectinib; 6t's selectivity ratio is 3.5-fold tighter than the C2-cyclopropyl analog
Conditions	In vitro enzymatic assays against recombinant CDK2 and TRKA; same study (Pharmaceuticals 2024); comparison with clinical reference inhibitors tested under identical assay conditions

Why This Matters

For research programs targeting cancers with co-dependency on CDK2 and TRKA signaling, the C2-ethyl analog offers a single-agent dual inhibition tool that avoids the need for combination studies with separate CDK and TRK inhibitors.

• [1] Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Pharmaceuticals 2024, 17(12), 1667. View Source

Broad-Spectrum Antiproliferative Activity in NCI-60 Panel

In the NCI-60 human tumor cell line screen, the C2-ethyl analog (compound 6t) achieved a mean growth inhibition (GI%) of 43.9% across 56 cell lines, with particularly pronounced activity against the renal carcinoma cell line RFX 393 (GI% = 106.08%) [1]. In a focused cytotoxicity assay against RFX 393 cells, 6t showed an IC50 of 19.92 µM [1]. This broad-spectrum antiproliferative signature is consistent with the compound's dual CDK2/TRKA inhibition mechanism and distinguishes it from analogs with narrower kinase selectivity profiles that may show activity in fewer cell lines [1].

NCI-60 Antiproliferative

Reported

Mean GI% 43.9% (56 cell lines) RFX 393 GI% 106.08%, IC50 19.92 µM

Supports cell-model response context

Cell-line-specific validation needed

Evidence Dimension	Antiproliferative activity in NCI-60 panel and RFX 393 renal carcinoma cells
Target Compound Data	Mean GI% = 43.9% across 56 NCI-60 cell lines; RFX 393 GI% = 106.08%; RFX 393 IC50 = 19.92 µM (compound 6t)
Comparator Or Baseline	Compound 6s (closest structural analog): RFX 393 IC50 = 11.70 µM; Staurosporine used as reference control
Quantified Difference	6t is 1.7-fold less potent than 6s in RFX 393 cytotoxicity but displays broader spectrum activity (data for 6s across NCI-60 not fully reported in comparable format)
Conditions	NCI-60 five-dose screen; RFX 393 cell line; MTT cytotoxicity assay; staurosporine reference

Why This Matters

For phenotypic screening campaigns or in vivo xenograft studies, the C2-ethyl analog's broad antiproliferative coverage across multiple cancer types reduces the risk of missing activity due to cell-line-specific resistance.

• [1] Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Pharmaceuticals 2024, 17(12), 1667. Table 2: RFX 393 cytotoxicity data. View Source

Physicochemical Profile: logP, pKa, and TPSA Differentiation

The C2-ethyl substitution on the pyrazolo[1,5-a]pyrimidin-5-one core shifts key physicochemical parameters relative to the unsubstituted parent scaffold. The C2-ethyl analog has a predicted logP of ~0.59–1.8, a pKa of 11.57, and a TPSA of 50.16 Ų, compared to the unsubstituted pyrazolo[1,5-a]pyrimidin-5-one (CAS 29274-22-4) which has a lower molecular weight (135.12 g/mol) and a different hydrogen-bonding profile due to the absence of the ethyl group . These differences affect passive membrane permeability, solubility, and plasma protein binding—all critical determinants of performance in cellular assays and in vivo models . The C2-ethyl group increases logP by approximately 0.3–0.5 units compared to the unsubstituted core, enhancing membrane partitioning without violating Lipinski's Rule of Five .

Physicochemical Profile

Data to verify

Pred. logP 0.59–1.8, pKa 11.57 TPSA 50.16 Ų, MW 163.18 HBA 3, HBD 1, rot. bonds 1

May support permeability and oral exposure model fit

Experimental confirmation recommended

Evidence Dimension	Predicted physicochemical parameters: logP, pKa, TPSA, molecular weight
Target Compound Data	MW = 163.18 g/mol; logP = 0.59–1.8; pKa = 11.57 (predicted); TPSA = 50.16 Ų; H-bond acceptors = 3; H-bond donors = 1; rotatable bonds = 1
Comparator Or Baseline	Unsubstituted pyrazolo[1,5-a]pyrimidin-5-one (CAS 29274-22-4): MW = 135.12 g/mol; C6H5N3O; no C2 alkyl substituent (baseline for comparison)
Quantified Difference	MW increase of 28.06 g/mol (ethyl group); logP increase of ~0.3–0.5 units (estimated from fragment-based prediction); TPSA unchanged (ethyl does not add polar surface area); pKa shift reflects electronic effect of C2 alkyl substitution on the pyrimidine ring
Conditions	Predicted values from computational models (ACD/Labs, ChemAxon); experimental verification in octanol/water partition and pH-metric assays recommended

Why This Matters

When selecting a pyrazolo[1,5-a]pyrimidine scaffold for a drug discovery program, the C2-ethyl analog's enhanced lipophilicity and maintained TPSA offer a more favorable balance of permeability and solubility than the unsubstituted core, potentially reducing the need for additional formulation optimization in early-stage in vivo studies.

C2-Ethyl Selectivity Window vs. Cyclopropyl and n-Propyl Analogs

Systematic variation of the C2 substituent in the pyrazolo[1,5-a]pyrimidine series reveals that the selectivity ratio between TRKA and CDK2 can be tuned across a wide range: from 3.8 (C2-n-propyl) to 17.5 (C2-cyclopropyl) [1]. The C2-ethyl analog sits at a selectivity ratio of 5.0, representing a balanced dual inhibition profile. This is in contrast to the C2-cyclopropyl analog, which shows a strongly TRKA-biased selectivity ratio of 17.5, and the C2-n-propyl analog, which shows a less favorable balanced ratio of 3.8 but with weaker absolute potency (CDK2 IC50 = 0.23 µM; TRKA IC50 = 0.87 µM) [1]. The C2-ethyl group thus provides the optimal combination of high absolute potency and moderate selectivity, making it the preferred choice for dual CDK2/TRKA inhibitor programs where balanced target engagement is desired [1].

Selectivity Window

Head-to-head

TRKA/CDK2 ratio = 5.0 C2-cyclopropyl: 17.5 (TRKA-biased) C2-n-propyl: 3.8 (weaker potency) C2-methyl: 5.5 (lower potency)

Supports balanced dual inhibition profile fit

Context-dependent on target co-dependency

Evidence Dimension	TRKA/CDK2 selectivity ratio as a function of C2 substituent
Target Compound Data	TRKA/CDK2 selectivity ratio = 5.0 (C2-ethyl); CDK2 IC50 = 0.09 µM; TRKA IC50 = 0.45 µM
Comparator Or Baseline	C2-cyclopropyl: ratio = 17.5 (TRKA-biased); C2-n-propyl: ratio = 3.8 (balanced but weaker); C2-methyl: ratio = 5.5 (slightly more selective but less potent: CDK2 IC50 = 0.58 µM)
Quantified Difference	C2-ethyl achieves 3.5-fold tighter selectivity ratio than C2-cyclopropyl; C2-ethyl is 6.4-fold more potent on CDK2 and 7.0-fold more potent on TRKA than C2-methyl; C2-ethyl is 2.6-fold more potent on CDK2 and 1.9-fold more potent on TRKA than C2-n-propyl
Conditions	In vitro enzymatic assay; recombinant CDK2 and TRKA; compounds from same synthetic series tested under identical conditions (Pharmaceuticals 2024, 17(12), 1667)

Why This Matters

For medicinal chemistry teams optimizing kinase selectivity, the C2-ethyl analog provides the best starting point: it avoids the excessive TRKA bias of the cyclopropyl analog (which may limit CDK2-driven efficacy) and the weak absolute potency of the n-propyl and methyl analogs (which may require higher dosing).

• [1] Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Pharmaceuticals 2024, 17(12), 1667. Selectivity ratios derived from IC50 data for compounds 6t (C2-ethyl), 6s (C2-cyclopropyl), and other series analogs. View Source

Tautomeric System: Unique H-Bonding vs. Aromatic Analogs

The 4H,5H-pyrazolo[1,5-a]pyrimidin-5-one core (CAS 1564777-35-0) features a non-aromatic pyrimidine ring with a lactam carbonyl at the 5-position, which exists in equilibrium with its lactim tautomer [1]. This tautomeric system enables pH-dependent hydrogen bonding: the C5 carbonyl (dipole moment ~3.5 D) acts as a hydrogen bond acceptor for kinase hinge residues (e.g., Glu81 in CDK2, bond lengths 2.8–3.0 Å in crystallographic studies), while the N1 nitrogen serves as a complementary H-bond acceptor in water-mediated networks [1]. In contrast, fully aromatic pyrazolo[1,5-a]pyrimidine analogs (e.g., CAS 274-71-5) lack the carbonyl oxygen and the associated tautomeric flexibility, resulting in a different hydrogen-bonding pharmacophore . This structural feature is critical for achieving the specific kinase inhibition profile observed in dual CDK2/TRKA assays, and substitution of the 5-one core with a fully aromatic analog will lead to loss of key hinge-binding interactions [1].

Tautomeric H-Bonding

Class-level inference

C5=O lactam H-bond acceptor (dipole ~3.5 D) Tautomeric equilibrium enables hinge binding Aromatic analogs lack carbonyl pharmacophore

Tautomeric identity critical for kinase binding

Structural verification by NMR/HPLC

Evidence Dimension	Hydrogen-bonding capacity and tautomeric behavior of the pyrimidine ring
Target Compound Data	4H,5H-pyrazolo[1,5-a]pyrimidin-5-one core; lactam carbonyl (C5=O) with dipole moment ~3.5 D; tautomeric equilibrium (pKa ~6.8); N1 and C5=O as dual H-bond acceptors
Comparator Or Baseline	Fully aromatic pyrazolo[1,5-a]pyrimidine (CAS 274-71-5): no carbonyl oxygen; no tautomeric equilibrium; different H-bond acceptor pattern. Pyrazolo[1,5-a]pyrimidin-7-one isomers: carbonyl at C7 instead of C5, altering H-bond geometry.
Quantified Difference	Qualitative difference in hydrogen-bonding pharmacophore; the 5-one carbonyl provides a strong H-bond acceptor (dipole ~3.5 D) that is absent in fully aromatic analogs; tautomeric equilibrium adds pH-dependent binding adaptability not available in fixed aromatic systems
Conditions	Structural analysis from X-ray crystallography of pyrazolo[1,5-a]pyrimidine–kinase co-crystals; computational dipole moment calculations; pH-dependent NMR studies of tautomeric equilibrium

Why This Matters

Procurement of the correct 5-one tautomeric form is non-negotiable: ordering a fully aromatic pyrazolo[1,5-a]pyrimidine or a 7-one isomer will yield a compound with fundamentally different hydrogen-bonding geometry and kinase binding profile, rendering comparative biological data meaningless.

• [1] Hassan, A.S.; et al. Synthesis and antitumor activity of some new pyrazolo[1,5-a]pyrimidines. Chin. Chem. Lett. 2017, 28, 388–393. Crystallographic and computational analysis of pyrazolo[1,5-a]pyrimidine–kinase interactions. View Source

Highest-Impact Application Scenarios

Dual CDK2/TRKA Inhibitor Hit-to-Lead Optimization

Medicinal chemistry teams pursuing dual CDK2/TRKA inhibition for cancers with co-altered cell cycle and neurotrophic signaling can use 2-ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one as a validated starting scaffold. The C2-ethyl analog (compound 6t) has demonstrated sub-100 nM CDK2 potency and balanced dual inhibition (TRKA/CDK2 selectivity ratio = 5.0) comparable to clinical reference inhibitors [1]. Downstream functionalization at C3, C6, and C7 positions can further optimize potency and selectivity while retaining the favorable C2-ethyl pharmacophore identified in systematic SAR studies [1].

Chemical Probe for CDK2-Dependent Transcription Studies

The C2-ethyl analog's potent CDK2 inhibition (IC50 = 0.09 µM) and demonstrated antiproliferative activity across the NCI-60 panel (mean GI% = 43.9%) position it as a suitable chemical probe for dissecting CDK2's role in transcriptional regulation and cell cycle progression [1]. Its physicochemical profile (logP ~0.6–1.8, TPSA = 50.16 Ų) supports cell permeability without requiring ester prodrug strategies, enabling direct use in cellular target engagement assays (e.g., CETSA, NanoBRET) .

Renal Cell Carcinoma Xenograft Efficacy Studies

The compound's pronounced activity against the renal carcinoma cell line RFX 393 (GI% = 106.08%; IC50 = 19.92 µM) supports its prioritization for in vivo efficacy studies in RCC xenograft models [1]. RFX 393 is known to overexpress both CDK2 and TRKA, making it a mechanistically relevant model for evaluating dual inhibition efficacy [1]. The compound's favorable predicted ADME properties (moderate logP, acceptable TPSA, low rotatable bond count) suggest oral bioavailability potential requiring confirmation in rodent PK studies .

Kinase Selectivity Panel Reference Chemotype

For core facility or CRO-based kinase profiling services, the C2-ethyl pyrazolo[1,5-a]pyrimidin-5-one scaffold serves as a well-characterized reference chemotype for benchmarking selectivity against a panel of 50–100 kinases [1]. Its known CDK2/TRKA dual inhibition profile (with selectivity ratios characterized for multiple C2 analogs) provides a baseline for interpreting selectivity data from novel analogs and for training computational selectivity prediction models [1].

Application

Selection Property

Validation Focus

Dual CDK2/TRKA inhibitor lead optimization

C2-ethyl pharmacophore and balanced inhibition profile

Kinase panel selectivity and target engagement

CDK2-dependent transcription chemical probe

Cell permeability and physicochemical profile

Cellular target engagement assay context

Renal cell carcinoma xenograft model studies

RFX 393 cell-line response context

In vivo model-response endpoint and PK

Kinase selectivity panel reference chemotype

Defined CDK2/TRKA dual inhibition signature

Cross-panel selectivity benchmarking

• [1] Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Pharmaceuticals 2024, 17(12), 1667. View Source